![molecular formula C14H20N2O2 B4970169 N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-methylpropanamide](/img/structure/B4970169.png)
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-methylpropanamide
Description
“N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-methylpropanamide” is structurally related to Mefenamic Acid . Mefenamic Acid is a non-steroidal anti-inflammatory drug (NSAID) that exhibits anti-inflammatory, analgesic, and antipyretic activities . It is also related to benzamide derivatives, which are known for their significant pharmacological activities.
Synthesis Analysis
The synthesis of related compounds like N-alkyl 2-[(2-oxo-2-aryl ethyl)amino] benzamide derivatives, achieved high yields through a three-component reaction involving isatoic anhydride, primary amines, and 2-bromoacethophenone derivatives.Molecular Structure Analysis
The molecular structure of “N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-methylpropanamide” is similar to Mefenamic Acid, with an empirical formula of C15H15NO2 and a molecular weight of 241.29 .Scientific Research Applications
Non-Steroidal Anti-Inflammatory Drug (NSAID)
Mefenamic acid is classified as a non-steroidal anti-inflammatory drug (NSAID). It is used to relieve mild to moderate pain, including headaches, dental pain, osteoarthritis, and rheumatoid arthritis . However, its anti-inflammatory properties are considered to be minor .
Anticancer Applications
Some studies have shown that mefenamic acid has potential as an anti-cancer drug. It has been found to inhibit the activity of several protein kinases that are involved in tumor growth and angiogenesis.
Antimicrobial Activity
Diazines, a class of compounds to which mefenamic acid belongs, have been reported to exhibit antimicrobial properties .
Anti-Inflammatory and Analgesic Activities
Mefenamic acid has been reported to have anti-inflammatory and analgesic (pain-relieving) activities .
Antihypertensive Properties
Diazines, including mefenamic acid, have been reported to have antihypertensive properties, meaning they can help lower blood pressure .
Antifilarial Activity
Some diazines have been reported to have antifilarial activity, meaning they can be used to treat infections caused by filarial worms .
properties
IUPAC Name |
N-[2-(2,3-dimethylanilino)-2-oxoethyl]-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-9(2)14(18)15-8-13(17)16-12-7-5-6-10(3)11(12)4/h5-7,9H,8H2,1-4H3,(H,15,18)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQLJBRUPEGPIJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CNC(=O)C(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-methylpropanamide | |
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